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Compound of Interest

Compound Name: Syringaresinol

Cat. No.: B1662434 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical compounds is a critical aspect of laboratory operations. This

document provides a comprehensive, step-by-step guide to the proper disposal procedures for

Syringaresinol, a lignan compound utilized in various research applications. Adherence to

these protocols is essential for personnel safety and environmental protection.

I. Syringaresinol: Chemical and Safety Data
Syringaresinol is a solid, white to off-white powder.[1] Understanding its chemical and physical

properties is the first step in safe handling and disposal.

Property Value Source

Molecular Formula C22H26O8 PubChem[1][2]

Molecular Weight 418.44 g/mol GlpBio[3], DC Chemicals[4]

Appearance Solid PubChem[1]

Melting Point 210 - 211 °C PubChem[1]

Solubility Practically insoluble in water. FooDB[5]

Storage
Store at -20°C, protected from

light.
GlpBio[3]
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Hazard Identification and Safety Precautions:

Syringaresinol presents several hazards that must be managed throughout its lifecycle in the

laboratory, including disposal.

Hazard Classification Precautionary Statement Source

Acute toxicity, Oral (Category

4)
H302: Harmful if swallowed. DC Chemicals[4]

P264: Wash skin thoroughly

after handling.
DC Chemicals[4]

P270: Do not eat, drink or

smoke when using this

product.

DC Chemicals[4]

P301 + P312: IF

SWALLOWED: Call a POISON

CENTER or doctor/physician if

you feel unwell.

DC Chemicals[4]

P330: Rinse mouth. DC Chemicals[4]

Skin corrosion/irritation

(Category 2)
H315: Causes skin irritation. CymitQuimica[6]

Serious eye damage/eye

irritation (Category 2A)

H319: Causes serious eye

irritation.
CymitQuimica[6]

Acute aquatic toxicity

(Category 1)
H400: Very toxic to aquatic life. DC Chemicals[4]

Chronic aquatic toxicity

(Category 1)

H410: Very toxic to aquatic life

with long lasting effects.
DC Chemicals[4]

P273: Avoid release to the

environment.
DC Chemicals[4]

P391: Collect spillage. DC Chemicals[4]
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II. Experimental Protocol for Syringaresinol Waste
Disposal
This protocol outlines the procedural steps for the safe collection, segregation, and storage of

Syringaresinol waste pending disposal by a licensed environmental management company.

1. Personal Protective Equipment (PPE):

Wear appropriate PPE, including safety glasses with side shields or goggles, a lab coat, and

chemical-resistant gloves (e.g., nitrile).[6][7]

2. Waste Segregation:

Solid Waste:

Collect unused or expired pure Syringaresinol, and any lab debris heavily contaminated

with the solid (e.g., weighing paper, contaminated gloves, absorbent pads), in a dedicated,

clearly labeled, and sealable hazardous waste container.

The container should be made of a material compatible with the chemical.

Liquid Waste:

Collect solutions containing Syringaresinol in a separate, leak-proof, and clearly labeled

hazardous waste container.

Do not mix with other solvent waste streams unless permitted by your institution's

hazardous waste management plan.

Sharps Waste:

Any sharps (e.g., needles, Pasteur pipettes) contaminated with Syringaresinol must be

disposed of in a designated sharps container.

3. Labeling:
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All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name

"Syringaresinol," and the associated hazards (e.g., "Acutely Toxic," "Environmental

Hazard").

4. Storage:

Store waste containers in a designated, well-ventilated, and secure satellite accumulation

area.

Ensure containers are tightly sealed to prevent leaks or spills.[7]

Store away from incompatible materials.

5. Disposal:

Arrange for the collection of the hazardous waste by a licensed and approved waste disposal

company.[4][6]

Provide the waste manifest with all necessary information about the chemical.

Never dispose of Syringaresinol down the drain or in regular trash.[4][7]

III. Emergency Procedures for Spills
In the event of a Syringaresinol spill, follow these procedures:

1. Evacuation and Ventilation:

Evacuate non-essential personnel from the immediate area.

Ensure the area is well-ventilated.[7]

2. Spill Containment and Cleanup:

For solid spills:

Carefully sweep up the solid material, avoiding dust generation.[6]

Place the swept material into a labeled hazardous waste container.
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For liquid spills:

Absorb the spill with an inert, non-combustible absorbent material (e.g., vermiculite, sand,

or commercial spill pillows).

Collect the absorbent material and place it in a sealed, labeled hazardous waste container.

[4]

3. Decontamination:

Decontaminate the spill area with a suitable solvent (e.g., ethanol or isopropanol), followed

by soap and water.

Collect all decontamination materials as hazardous waste.

4. Reporting:

Report the spill to your institution's Environmental Health and Safety (EHS) department.

IV. Visual Workflow for Syringaresinol Disposal
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Caption: Workflow for the proper disposal of Syringaresinol waste.

This comprehensive guide provides the necessary information for the safe handling and

disposal of Syringaresinol in a laboratory setting. By adhering to these procedures,
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researchers can minimize risks to themselves and the environment. Always consult your

institution's specific safety and waste management protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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